Cas no 2229597-11-7 (4-(2,2-dimethyl-1,3-dioxolan-4-yl)oxy-4-methylpiperidine)

• Product Name: 4-(2,2-dimethyl-1,3-dioxolan-4-yl)oxy-4-methylpiperidine
• CAS No: 2229597-11-7
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6264958
• PubChem ID: 165650074
• Update Time: 2025-06-11

4-(2,2-dimethyl-1,3-dioxolan-4-yl)oxy-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-dimethyl-1,3-dioxolan-4-yl)oxy-4-methylpiperidine
• 2229597-11-7
• EN300-1988087
• 4-[(2,2-dimethyl-1,3-dioxolan-4-yl)oxy]-4-methylpiperidine

• Inchi： 1S/C11H21NO3/c1-10(2)13-8-9(14-10)15-11(3)4-6-12-7-5-11/h9,12H,4-8H2,1-3H3
• InChI Key： SOXVRCQWFDTXMV-UHFFFAOYSA-N
• SMILES： O(C1COC(C)(C)O1)C1(C)CCNCC1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.7Ų

Additional information on 4-(2,2-dimethyl-1,3-dioxolan-4-yl)oxy-4-methylpiperidine

Introduction to 4-(2,2-dimethyl-1,3-dioxolan-4-yl)oxy-4-methylpiperidine (CAS No. 2229597-11-7)

4-(2,2-dimethyl-1,3-dioxolan-4-yl)oxy-4-methylpiperidine, identified by its CAS number 2229597-11-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a 2,2-dimethyl-1,3-dioxolan-4-yl moiety, contribute to its distinctive chemical properties and make it a valuable scaffold for drug discovery and development.

The 2,2-dimethyl-1,3-dioxolan ring system is a notable structural component that imparts flexibility and stability to the molecule. This dioxolane ring is known for its ability to undergo various chemical transformations, making it a versatile platform for synthesizing novel derivatives with tailored biological activities. In recent years, there has been growing interest in exploring the pharmacological potential of dioxolane-containing compounds due to their reported interactions with multiple biological targets.

4-(2,2-dimethyl-1,3-dioxolan-4-yl)oxy-4-methylpiperidine has garnered attention in academic and industrial research for its potential role in developing new therapeutic agents. The 4-methylpiperidine moiety is particularly noteworthy, as it is commonly found in bioactive molecules and has been associated with various pharmacological effects. The combination of these structural elements suggests that this compound may exhibit interesting biological properties, such as receptor binding affinity and metabolic stability.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry. These compounds have been investigated for their potential applications in treating neurological disorders, infectious diseases, and inflammatory conditions. The structural motif of 4-(2,2-dimethyl-1,3-dioxolan-4-yl)oxy-4-methylpiperidine aligns well with these areas of research, making it a promising candidate for further exploration.

The synthesis of 4-(2,2-dimethyl-1,3-dioxolan-4-yl)oxy-4-methylpiperidine involves sophisticated organic chemistry techniques that require careful optimization to achieve high yields and purity. The introduction of the dioxolane ring into the piperidine backbone necessitates precise control over reaction conditions to ensure regioselectivity and minimize side products. Advances in synthetic methodologies have enabled researchers to access complex derivatives like this one more efficiently than ever before.

In terms of pharmacological evaluation, CAS No. 2229597-11-7 has been subjected to various in vitro assays to assess its interaction with biological targets. Preliminary findings indicate that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to human health. These results are encouraging and warrant further investigation into its potential therapeutic applications.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been employed to predict the binding affinity of 4-(2,2-dimethyl-1,3-dioxolan-4-yl)oxy-4-methylpiperidine to target proteins. These simulations have provided valuable insights into the molecular interactions that govern its biological activity. By leveraging computational tools alongside experimental data, researchers can accelerate the development process and identify promising candidates for clinical evaluation.

The pharmaceutical industry continues to invest heavily in innovative drug development strategies. CAS No. 2229597-11-7 represents one such effort to create novel molecular entities with therapeutic potential. The unique combination of structural features makes it an attractive candidate for further exploration in both academic and industrial settings.

Future research directions may include exploring the synthesis of analogs derived from 4-(2,2-dimethyl-1,3-dioxolan-4-yl)oxy-4-methylpiperidine to optimize its pharmacological properties. By modifying key functional groups or introducing additional substituents, scientists can fine-tune the molecule's activity profile and enhance its suitability for therapeutic use.

The broader significance of this compound lies in its contribution to the expanding library of pharmacologically active molecules derived from piperidine derivatives. As research progresses, compounds like CAS No. 2229597-11-7 will continue to play a crucial role in addressing unmet medical needs across various disease areas.